4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate

• IUPAC Name: (4,7-dimethyl-2-oxochromen-5-yl) 4-methylbenzoate
• InChI: InChI=1S/C19H16O4/c1-11-4-6-14(7-5-11)19(21)23-16-9-12(2)8-15-18(16)13(3)10-17(20)22-15/h4-10H,1-3H3
• InChI Key: XEMZHVYIBTWSGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC(=CC3=C2C(=CC(=O)O3)C)C
• Molecular Formula: C19H16O4
• Molecular Weight: 308.3 g/mol

Description

4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate, also known as DMCM, is a synthetic compound that has been widely used in scientific research. DMCM belongs to the class of benzodiazepines, which are known for their anxiolytic and sedative effects.

Mechanism of Action

4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate acts as a positive allosteric modulator of the GABA-A receptor, enhancing the inhibitory effects of GABA on neuronal activity. This results in anxiolytic and sedative effects, as well as anticonvulsant effects in the treatment of epilepsy.
Biochemical and Physiological Effects:
4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate has been shown to increase the activity of GABA-A receptors, leading to increased inhibitory neurotransmission. This results in anxiolytic and sedative effects, as well as anticonvulsant effects in the treatment of epilepsy. 4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate has also been shown to have muscle relaxant effects.

Advantages and Limitations for Lab Experiments

4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate has been widely used in scientific research due to its specificity for the benzodiazepine binding site on the GABA-A receptor. This allows for the selective modulation of GABA-A receptor activity. However, 4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate has limited solubility in water, which can make it difficult to use in certain experimental protocols.

Future Directions

There are several potential future directions for the use of 4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate in scientific research. One area of interest is the development of novel benzodiazepines that selectively target specific subtypes of the GABA-A receptor. Another area of interest is the use of 4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate in studies of the role of the GABA-A receptor in addiction and substance abuse. Additionally, 4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate may have potential therapeutic applications in the treatment of sleep disorders and anxiety disorders.

Scientific Research Applications

4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate has been widely used in scientific research as a tool to study the function of the GABA-A receptor, which is the primary target of benzodiazepines. 4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate has been shown to bind to the benzodiazepine binding site on the GABA-A receptor, enhancing the inhibitory effects of GABA on neuronal activity. This has led to the use of 4,7-dimethyl-2-oxo-2H-chromen-5-yl 4-methylbenzoate in studies of anxiety, epilepsy, and sleep disorders.